Cas no 944124-72-5 (2-chloro-1,3-thiazole-4-carbonitrile)

• Product Name: 2-chloro-1,3-thiazole-4-carbonitrile
• CAS No: 944124-72-5
• MF: C₄HClN₂S
• MW: 144.582137823105
• MDL: MFCD13179597
• CID: 1000889
• PubChem ID: 45121653
• Update Time: 2024-10-25

2-chloro-1,3-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-Thiazolecarbonitrile
• 2-Chloro-1,3-thiazole-4-carbonitrile
• 2-chloro-4-cyanothiazole
• 2-Chlorothiazole-4-carbonitrile
• 4-Thiazolecarbonitrile, 2-chloro-
• 4-Thiazolecarbonitrile, 2-chloro-
• 2-Chloro-4-thiazolecarbonitrile (ACI)
• DS-2442
• DTXSID30669220
• DB-355641
• AKOS016004368
• MFCD13179597
• 944124-72-5
• SCHEMBL691095
• 4-Thiazolecarbonitrile,2-chloro-
• CS-0054448
• FCILLILKWVXPDW-UHFFFAOYSA-N
• SY019668
• EN300-747236
• SB15815
• 2-chloro-1,3-thiazole-4-carbonitrile

• MDL： MFCD13179597
• Inchi： 1S/C4HClN2S/c5-4-7-3(1-6)2-8-4/h2H
• InChI Key： FCILLILKWVXPDW-UHFFFAOYSA-N
• SMILES： N#CC1=CSC(Cl)=N1

Computed Properties

• Exact Mass: 143.9548969g/mol
• Monoisotopic Mass: 143.9548969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

2-chloro-1,3-thiazole-4-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C